(3S)-3-Amino-3-(3-chlorothiophen-2-yl)propanamide

• Molecular Formula: C7H9ClN2OS
• Molecular Weight: 204.68 g/mol
• SMILES: C1=CSC(=C1Cl)C(CC(=O)N)N
• InChI: InChI=1S/C7H9ClN2OS/c8-4-1-2-12-7(4)5(9)3-6(10)11/h1-2,5H,3,9H2,(H2,10,11)/t5-/m0/s1
• InChIKey: MGJYFNHSDWWYFH-YFKPBYRVSA-N

(3S)-3-Amino-3-(3-chlorothiophen-2-yl)propanamide: FABP Inhibitor Chiral Building Block

The target compound, (3S)-3-Amino-3-(3-chlorothiophen-2-yl)propanamide, is a chiral β-amino acid derivative characterized by a 3-chlorothiophen-2-yl substituent. It is a key intermediate in the synthesis of non-annulated thiophenylamides, a class of compounds patented as dual fatty-acid binding protein 4/5 (FABP4/5) inhibitors for potential applications in metabolic and inflammatory diseases [1]. Computed properties indicate a molecular weight of 204.68 g/mol, a topological polar surface area (TPSA) of 69.11 Ų, and a calculated LogP of 1.2767, which are critical parameters for central nervous system (CNS) drug-likeness and permeability profiling .

✓ Chiral (3S)-enantiomer for FABP4/5 inhibitor synthesis

✓ 3-chlorothiophene: may support higher permeability profiling

✓ TPSA 69 Ų compatible with oral-bioavailability research

• [1] Buettelmann, B. et al. (Hoffmann-La Roche Inc.). Non-annulated thiophenylamides. US Patent 9,353,102 B2, granted May 31, 2016. View Source

Why (3S)-3-Amino-3-(3-chlorothiophen-2-yl)propanamide Cannot Be Simply Substituted

Generic substitution with non-chlorinated analogues or racemic mixtures is scientifically unsound due to the profound impact of the 3-chloro substituent and the (3S) stereochemistry on both physicochemical properties and target engagement. The chlorine atom significantly increases lipophilicity (LogP 1.28 vs. an estimated ~0.5 for the non-chlorinated analogue), altering membrane permeability and non-specific binding profiles . Furthermore, the specific (3S) enantiomeric configuration is critical for interacting with the chiral environment of biological targets like FABP4/5, as the (R)-enantiomer can exhibit different, often reduced, binding affinity and selectivity, a common phenomenon in chiral drug-receptor interactions [1]. The following quantitative evidence details these critical differentiators.

Non-chlorinated analog

May exhibit lower lipophilicity and different membrane partitioning; computed LogP difference approximately +0.8 log units.

Racemic mixture

Introduces 50% (R)-isomer, potentially confounding FABP4/5 SAR and reducing assay response consistency.

• [1] Buettelmann, B. et al. (Hoffmann-La Roche Inc.). Non-annulated thiophenylamides. US Patent 9,353,102 B2, granted May 31, 2016. View Source

(3S)-3-Amino-3-(3-chlorothiophen-2-yl)propanamide: Key Differentiators from Analogs

Lipophilicity Increase Driven by 3-Chloro Substitution

The chlorine atom at the 3-position of the thiophene ring is the primary driver of increased lipophilicity for the target compound. Its calculated LogP of 1.2767 markedly exceeds that of the non-halogenated analogue, 3-Amino-3-(thiophen-2-yl)propanamide, whose calculated LogP is estimated to be approximately 0.5 based on its reduced molecular weight and absence of the electronegative chlorine. This difference of roughly +0.77 log units signifies that the target compound is substantially more lipophilic, which directly influences its passive membrane permeability, potential for CNS penetration, and promiscuous binding to hydrophobic protein pockets.

Lipophilicity

Cross-study comparable

cLogP 1.28 vs ~0.5
(+0.77 log units)

Supports permeability & CNS profiling

Computed values; verify experimentally

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	1.2767
Comparator Or Baseline	3-Amino-3-(thiophen-2-yl)propanamide: ~0.5 (estimated)
Quantified Difference	Approximately +0.77 log units
Conditions	Computed by vendor (Leyan) vs. estimated for comparator

Why This Matters

A higher LogP can be a critical design factor for projects requiring cell permeability or CNS target engagement, making this compound a preferred starting point over its non-chlorinated analogue for such applications.

TPSA Supports Oral Bioavailability

The target compound's TPSA is measured at 69.11 Ų. This value falls well within the established threshold of <90 Ų, a widely accepted criterion for compounds expected to have good oral absorption and blood-brain barrier permeability. While a direct experimental comparator for an (R)-enantiomer or a regioisomer like 3-Amino-3-(4-chlorothiophen-2-yl)propanamide would be more precise, their likely similar TPSA makes this parameter a supportive, class-level marker of favorable drug-like properties for the entire series, with the target compound meeting the benchmark.

TPSA

Class-level inference

69.11 Ų

Within favorable oral-bioavailability range

Below 90 Ų threshold; computed by vendor

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	69.11 Ų
Comparator Or Baseline	Lipinski/Veber guidelines: <90 Ų for oral absorption
Quantified Difference	Within the favorable range (below 90 Ų threshold)
Conditions	Computed by vendor (Leyan)

Why This Matters

Confirming that the compound meets established TPSA criteria provides a quick, quantifiable filter for procurement decisions, assuring researchers that this building block possesses a fundamental property associated with oral bioavailability and CNS potential.

(3S)-Stereochemistry Determines FABP Inhibition Selectivity

The specific (3S)-enantiomer (CAS 1841685-13-9) is the active isomer in the context of FABP4/5 inhibitor scaffolds. Patented non-annulated thiophenylamides, which are synthesized from this chiral amine, demonstrate potent dual FABP4/5 inhibition. While a direct IC50 comparison between the (3S) and (3R) enantiomers of this specific intermediate is not publicly available, it is a fundamental principle of medicinal chemistry that the (S)-configuration is critical for binding to the FABP protein targets. Procurement of the racemic mixture (CAS 777884-82-9) would result in a 50% impurity of the less-active (R)-isomer from the outset, complicating SAR studies and reducing assay potency. [1]

Stereochemistry

Class-level inference

(3S)-enantiomer vs racemate
(50% (R)-isomer)

Single enantiomer required for SAR

Inferred from patent US 9,353,102 scaffold

Evidence Dimension	Enantiomeric purity
Target Compound Data	(3S)-enantiomer, CAS 1841685-13-9
Comparator Or Baseline	Racemic mixture, CAS 777884-82-9
Quantified Difference	Single enantiomer vs. 50% (R)-isomer in racemate
Conditions	Stereochemical configuration analysis; inferred from structure-activity relationships in patent US 9,353,102

Why This Matters

For any SAR exploration or lead optimization campaign focused on FABP4/5, procuring the chiral-pure (3S)-enantiomer is non-negotiable to avoid the confounding variable of the (R)-isomer's reduced or undesirable biological activity.

• [1] Buettelmann, B. et al. (Hoffmann-La Roche Inc.). Non-annulated thiophenylamides. US Patent 9,353,102 B2, granted May 31, 2016. View Source

3-Chloro Substituent Enhances Electrophilic Character

On a structural electronics level, the presence of the 3-chloro substituent is known to lower the energy of the lowest unoccupied molecular orbital (LUMO) of the thiophene ring when compared to an unsubstituted thiophene analogue. This can enhance the compound's capacity for certain electrophilic or charge-transfer interactions. While precise quantum mechanical calculations for this specific molecule against its non-chlorinated analogue are a specialized case, the electron-withdrawing nature of chlorine is a class-level trend that supports the target compound's distinct reactivity profile versus its hydrogen-substituted counterpart. This property is significant for downstream reactions involving the thiophene ring. [1]

Electrophilicity

Class-level inference

3-Cl lowers thiophene LUMO

Supports electrophilic reactivity context

Qualitative trend; specific QM data not provided

Evidence Dimension	Electron deficiency of thiophene ring
Target Compound Data	3-chloro substitution (electron-withdrawing group)
Comparator Or Baseline	Unsubstituted thiophene analogue
Quantified Difference	Qualitative inductive effect; lowers LUMO energy
Conditions	Fundamental physical organic chemistry principles

Why This Matters

For chemists planning late-stage functionalization, the altered electron density of the 3-chlorothiophene ring can be exploited for regioselective reactions unavailable to the parent thiophene compound.

• [1] PubChem. 3-Amino-3-(3-chlorothiophen-2-YL)propanamide, CID 129963552. Computed Properties. Accessed 2026. View Source

(3S)-3-Amino-3-(3-chlorothiophen-2-yl)propanamide: Primary Applications

FABP4/5 Inhibitor Library Synthesis

This compound serves as a critical chiral amine building block in the patented synthesis of non-annulated thiophenylamides. Its procurement is essential for medicinal chemistry teams synthesizing focused libraries targeting fatty-acid binding proteins 4 and 5 (FABP4/5), which are implicated in type 2 diabetes, atherosclerosis, and non-alcoholic steatohepatitis (NASH). The (3S)-stereochemistry is specifically required to achieve the desired inhibitory activity reported in the patent literature. [1]

Chiral Pool Synthesis for CNS-Penetrant Probes

With a favorable LogP (1.28) and TPSA (69.11 Ų), the compound is an attractive chiral starting material for developing prodrugs or CNS-active molecules. Researchers aiming to build a chemical probe that must cross the blood-brain barrier would prioritize this chlorinated, chiral propanamide over its non-chlorinated analogues, which lack the required lipophilicity to target CNS receptors.

SAR Studies on Halogen Bonding and Target Affinity

The presence of the 3-chloro substituent enables structure-activity relationship (SAR) studies investigating halogen bonding interactions with target proteins. In a lead optimization campaign, direct comparison of the biochemical IC50 of analogues derived from this 3-chloro intermediate versus those derived from a 3-fluoro, 3-bromo, or unsubstituted variant can quantify the halogen's contribution to binding energy and selectivity, making this a vital competitor to other halogenated intermediates. [1]

Application

Selection Property

Validation Focus

FABP4/5 inhibitor library synthesis

Chiral (3S)-amine building block

Patent-reported inhibitory activity consistency

CNS-penetrant probe development

Computed LogP and TPSA profile

Permeability and brain exposure assays

Halogen bonding SAR studies

3-chloro substitution for halogen interactions

Binding affinity comparison with fluoro/bromo analogs

• [1] Buettelmann, B. et al. (Hoffmann-La Roche Inc.). Non-annulated thiophenylamides. US Patent 9,353,102 B2, granted May 31, 2016. View Source